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Compound of Interest

Compound Name: Choline tosylate

Cat. No.: B1631491

Introduction

Choline tosylate (p-toluenesulfonate), a salt of the essential nutrient choline, serves as a
valuable compound in various research and pharmaceutical applications. It is recognized as a
substrate for choline acetyltransferase (ChAT) and an inhibitor of phospholipase A2 and
phospholipase C.[1][2][3][4] Proper preparation and storage of stock solutions are critical to
ensure experimental reproducibility and maintain the compound's stability and efficacy. These
application notes provide detailed protocols for the preparation of stable aqueous and organic
stock solutions of Choline tosylate, along with essential data on its chemical properties and

storage conditions.

Chemical and Physical Properties

A summary of the key properties of Choline tosylate is provided below. This data is essential
for accurate calculations and proper handling of the compound.
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Property Value Citations
CAS Number 55357-38-5 [1][5][6]
Molecular Formula C12H21:NO4S [1][5][6]
Molecular Weight 275.36 g/mol [1][5][6]
Appearance White to off-white crystalline o1f6]
solid
Melting Point 95-105 °C [1]
Solubility (Water) Soluble [6]

N 100 mg/mL (363.16 mM); may
Solubility (DMSO) ) [3]
require ultrasound

Solubility (Methanol) Slightly soluble [2][7]

) 2°C - 8°C, sealed, under inert
Storage (Solid) ] [1][5][6]
gas, away from moisture

Experimental Protocols

1. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

+ Handle Choline tosylate powder in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[8]

o Refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information.[8]
2. Protocol for Preparing a DMSO Stock Solution (e.g., 100 mM)

This protocol is recommended for applications requiring a high concentration stock or when
subsequent dilutions will be made in aqueous media where the final DMSO concentration is
tolerable for the experimental system.
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Materials:

e Choline tosylate (MW: 275.36 g/mol )

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials (amber or covered with foil)
o Calibrated analytical balance

» Vortex mixer

 Ultrasonic bath

Procedure:

o Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, use the following
formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g) Mass (mg) = 0.1 mol/L x 0.001 L x 275.36 g/mol x 1000 mg/g = 27.54 mg

» Weighing: Accurately weigh 27.54 mg of Choline tosylate powder and place it into a sterile
vial.

o Dissolution: Add 1 mL of anhydrous, sterile DMSO to the vial.

e Mixing: Cap the vial securely and vortex thoroughly. If the solid does not dissolve completely,
place the vial in an ultrasonic bath for 5-10 minutes until the solution is clear.[3]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected
vials. Store aliquots as recommended in the stability table below.

3. Protocol for Preparing an Aqueous Stock Solution (e.g., 10 mM)

This protocol is suitable for direct use in many biological assays where organic solvents must
be avoided.

Materials:
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Choline tosylate (MW: 275.36 g/mol )

Nuclease-free, sterile water or a suitable sterile buffer (e.g., PBS)

Sterile conical or microcentrifuge tubes (amber or covered with foil)

Calibrated analytical balance

Vortex mixer
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM stock solution: Mass (mg) = 0.01
mol/L x 0.01 L x 275.36 g/mol x 1000 mg/g = 27.54 mg

e Weighing: Accurately weigh 27.54 mg of Choline tosylate powder and place it into a sterile
tube.

o Dissolution: Add 10 mL of sterile water or buffer to the tube.

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Gentle
warming (to 37°C) can be applied if necessary, but check for any degradation if the solution
IS heated.

 Sterilization (Optional): If required for cell culture applications, sterile-filter the solution
through a 0.22 pm syringe filter into a sterile container.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store as
recommended below.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Choline tosylate stock solutions.

Stability and Storage Recommendations
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Proper storage is crucial to prevent degradation and ensure the long-term stability of Choline
tosylate stock solutions. Avoid repeated freeze-thaw cycles, as this can compromise the
compound's integrity.[4]

Storage

Solution Type Duration Citations
Temperature
In Solvent (e.g.,
-20°C Up to 1 month [41[8]
DMSO)
In Solvent (e.g.,
-80°C Up to 6 months [4]18]
DMSO)
Recommended for
Aqueous Solution -20°C short-term (days to
weeks)
) Recommended for
Aqueous Solution -80°C

long-term (months)

Best Practices:
o Always store solutions in tightly sealed vials to protect from moisture and air.[5]

o Use amber vials or cover clear vials with aluminum foil to protect from light, as some related
choline salts are known to be photolabile.[9]

o When retrieving a vial from the freezer, allow it to equilibrate to room temperature before
opening to prevent water condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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